1-benzyl-4-(1-methyl-3-phenylpropyl)piperazine

• IUPAC Name: 1-benzyl-4-(4-phenylbutan-2-yl)piperazine
• InChI: InChI=1S/C21H28N2/c1-19(12-13-20-8-4-2-5-9-20)23-16-14-22(15-17-23)18-21-10-6-3-7-11-21/h2-11,19H,12-18H2,1H3
• InChI Key: IUZWDIZPXUMNAD-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC1=CC=CC=C1)N2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C21H28N2
• Molecular Weight: 308.5 g/mol

Description

1-benzyl-4-(1-methyl-3-phenylpropyl)piperazine, also known as MBZP, is a synthetic compound that belongs to the piperazine family of drugs. It has been used as a recreational drug due to its psychoactive effects, but its potential therapeutic applications have also been studied in scientific research. In

Scientific Research Applications

1-benzyl-4-(1-methyl-3-phenylpropyl)piperazine has been studied for its potential therapeutic applications in various fields such as psychiatry, neurology, and pharmacology. It has been shown to have anxiolytic and antidepressant effects in animal models, which makes it a promising candidate for the treatment of anxiety and depression in humans. It has also been studied for its potential use as a cognitive enhancer and as a tool in neuroscience research to study the role of serotonin receptors in the brain.

Mechanism of Action

1-benzyl-4-(1-methyl-3-phenylpropyl)piperazine acts as a partial agonist at the 5-HT1A and 5-HT2A receptors, which are serotonin receptors in the brain. It also has affinity for the dopamine and norepinephrine transporters, which are involved in the regulation of mood and cognition. By modulating the activity of these receptors and transporters, this compound can affect neurotransmitter levels in the brain and produce its psychoactive effects.
Biochemical and Physiological Effects:
This compound has been shown to increase serotonin and dopamine levels in the brain, which are neurotransmitters involved in the regulation of mood, cognition, and behavior. It has also been shown to increase heart rate and blood pressure, which are physiological effects that are associated with its stimulant properties.

Advantages and Limitations for Lab Experiments

One advantage of using 1-benzyl-4-(1-methyl-3-phenylpropyl)piperazine in lab experiments is its selectivity for serotonin and dopamine receptors, which allows researchers to study the specific effects of these neurotransmitters on behavior and cognition. However, one limitation is its potential for abuse and its psychoactive effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 1-benzyl-4-(1-methyl-3-phenylpropyl)piperazine. One direction is to further investigate its potential therapeutic applications, particularly in the treatment of anxiety and depression. Another direction is to study its effects on other neurotransmitter systems in the brain, such as the glutamate and GABA systems. Additionally, future research could focus on developing more selective and potent analogs of this compound that could have greater therapeutic potential.

Synthesis Methods

1-benzyl-4-(1-methyl-3-phenylpropyl)piperazine can be synthesized by the reaction of benzyl chloride with 4-(1-methyl-3-phenylpropyl)piperazine in the presence of a base such as sodium hydroxide. The resulting product is then purified using various techniques such as recrystallization or column chromatography.